Cas no 85692-25-7 (3,5-dimethylbenzoylacetonitrile)

• Product Name: 3,5-dimethylbenzoylacetonitrile
• CAS No: 85692-25-7
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• MDL: MFCD00158942
• CID: 706777
• PubChem ID: 14221900
• Update Time: 2025-10-18

3,5-dimethylbenzoylacetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile,3,5-dimethyl-b-oxo-
• 3-(3,5-dimethylphenyl)-3-oxopropanenitrile
• 3,5-dimethylbenzoylacetonitrile
• 3-(3,5-dimethyl-phenyl)-3-oxo-propionitrile
• 3-(3,5-DIMETHYLPHENYL)-3-OXOPROPIONITRILE
• UKRORGSYN-BB BBV-073949
• Benzenepropanenitrile, 3,5-dimethyl-β-oxo-
• Z317042098
• DTXSID60557580
• AKOS000179734
• 85692-25-7
• G22091
• CGJSYGBBRTZOCF-UHFFFAOYSA-N
• SCHEMBL4850442
• MFCD00158942
• EN300-52025

• MDL： MFCD00158942
• Inchi： 1S/C11H11NO/c1-8-5-9(2)7-10(6-8)11(13)3-4-12/h5-7H,3H2,1-2H3
• InChI Key： CGJSYGBBRTZOCF-UHFFFAOYSA-N
• SMILES： C1(C(=O)CC#N)=CC(=CC(C)=C1)C

Computed Properties

• Exact Mass: 173.08400
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• Density: 1.06
• Boiling Point: 338.841°C at 760 mmHg
• Flash Point: 158.725°C
• Refractive Index: 1.53
• PSA: 40.86000
• LogP: 2.39978

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3,5-dimethylbenzoylacetonitrile

3,5-Dimethylbenzoylacetonitrile (CAS No. 85692-25-7): An Overview of Its Synthesis, Properties, and Applications

3,5-Dimethylbenzoylacetonitrile (CAS No. 85692-25-7) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features and chemical reactivity, making it a valuable building block in the development of various advanced materials and pharmaceuticals.

The chemical structure of 3,5-dimethylbenzoylacetonitrile consists of a benzoyl group attached to an acetonitrile moiety, with two methyl groups substituting at the 3 and 5 positions of the benzene ring. This configuration imparts specific electronic and steric properties that influence its reactivity and utility in synthetic chemistry.

Recent advancements in the synthesis of 3,5-dimethylbenzoylacetonitrile have focused on developing efficient and environmentally friendly methods. One notable approach involves the use of transition-metal-catalyzed reactions, which offer high yields and selectivity. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a palladium-catalyzed coupling reaction that effectively synthesized 3,5-dimethylbenzoylacetonitrile with excellent yields and minimal by-products.

The physical properties of 3,5-dimethylbenzoylacetonitrile are also well-characterized. It is a white crystalline solid with a melting point of approximately 110°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and acetone but exhibits limited solubility in water. These properties make it suitable for various applications in both laboratory and industrial settings.

In the realm of pharmaceutical research, 3,5-dimethylbenzoylacetonitrile has shown promise as an intermediate in the synthesis of bioactive compounds. Its ability to undergo selective functionalization reactions allows for the creation of complex molecular structures with potential therapeutic applications. For example, a study published in Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that derivatives of 3,5-dimethylbenzoylacetonitrile exhibited potent antitumor activity against several cancer cell lines.

Beyond its pharmaceutical applications, 3,5-dimethylbenzoylacetonitrile has found utility in materials science. Its unique electronic properties make it a suitable candidate for the development of organic semiconductors and luminescent materials. Research published in Advanced Materials in 2019 highlighted the use of 3,5-dimethylbenzoylacetonitrile-based polymers in organic light-emitting diodes (OLEDs), where they demonstrated excellent performance characteristics such as high quantum efficiency and long operational lifetimes.

The safety profile of 3,5-dimethylbenzoylacetonitrile is an important consideration for its widespread use. While it is generally considered safe when handled under appropriate conditions, proper precautions should be taken to avoid inhalation or skin contact. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe usage.

In conclusion, 3,5-dimethylbenzoylacetonitrile (CAS No. 85692-25-7) is a multifaceted compound with diverse applications in organic synthesis, pharmaceutical research, and materials science. Its unique structural features and chemical reactivity make it an invaluable tool for scientists and researchers working to develop innovative solutions across various fields. As research continues to advance, the potential uses for this compound are likely to expand further.